Cas no 1020252-07-6 (1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea)

• Product Name: 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea
• CAS No: 1020252-07-6
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• MDL: MFCD00170456
• CID: 5214817
• Update Time: 2026-03-06

1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea

• MDL： MFCD00170456
• Inchi： 1S/C19H19N3OS/c23-18-8-4-7-17(13-18)20-15-9-11-16(12-10-15)22-19(24)21-14-5-2-1-3-6-14/h1-3,5-6,9-13,20H,4,7-8H2,(H2,21,22,24)
• InChI Key： LDLCWLMAKMZBQZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(NC2CCCC(=O)C=2)C=C1)C(NC1=CC=CC=C1)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea

Comprehensive Overview of 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea (CAS No. 1020252-07-6)

1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea (CAS No. 1020252-07-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiourea backbone and cyclohexenone moiety, exhibits a range of intriguing properties that make it a subject of ongoing research. Its molecular structure combines a phenylthiourea group with a 3-oxocyclohexen-1-yl substituent, resulting in a versatile scaffold for various applications.

The synthesis of 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea involves multi-step organic reactions, often starting from readily available precursors such as aniline derivatives and cyclohexenone. Researchers have optimized these synthetic routes to achieve high yields and purity, which are critical for its applications in drug discovery and material development. The compound's CAS No. 1020252-07-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases.

One of the most notable features of 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea is its potential role in pharmaceutical research. The thiourea functional group is known for its ability to interact with biological targets, making this compound a promising candidate for the development of novel therapeutics. Recent studies have explored its inhibitory effects on specific enzymes, which could lead to breakthroughs in treating diseases such as cancer and metabolic disorders. The 3-oxocyclohexen-1-yl moiety further enhances its bioactivity, contributing to its selectivity and potency.

In addition to its pharmaceutical applications, 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea has found use in material science. Its molecular structure allows for the formation of stable complexes with metal ions, which can be utilized in the design of advanced materials. For instance, researchers have investigated its role in creating supramolecular assemblies and coordination polymers, which have applications in catalysis, sensing, and nanotechnology. The compound's ability to act as a ligand for transition metals opens up new possibilities for functional materials.

The growing interest in sustainable chemistry has also highlighted the relevance of 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea. As industries seek greener alternatives, this compound's potential for biodegradable and eco-friendly applications is being explored. Its derivatives could play a role in reducing the environmental impact of chemical processes, aligning with global trends toward sustainability. Researchers are particularly interested in its use in green solvents and renewable energy technologies.

From a commercial perspective, the demand for 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea is expected to rise, driven by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS No. 1020252-07-6 ensures traceability and quality control, which are essential for large-scale production. Market analysts predict that its adoption in drug development and advanced materials will fuel its growth in the coming years.

For researchers and professionals seeking detailed information about 1-[4-[(3-oxocyclohexen-1-yl)amino]phenyl]-3-phenylthiourea, reliable sources include peer-reviewed journals, patent databases, and chemical supplier platforms. Its unique properties and applications make it a valuable subject for further study, particularly in the context of innovative therapeutics and smart materials. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of chemistry and technology.